N-(1-Aminospiro[3.3]heptan-3-yl)-5-(trifluoromethyl)thiophene-2-carboxamide;hydrochloride

• IUPAC Name: N-(1-aminospiro[3.3]heptan-3-yl)-5-(trifluoromethyl)thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C13H15F3N2OS.ClH/c14-13(15,16)10-3-2-7(20-10)11(19)18-9-6-8(17)12(9)4-1-5-12;/h2-3,8-9H,1,4-6,17H2,(H,18,19);1H
• InChI Key: MMRQURPJTUGUJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)C(CC2NC(=O)C3=CC=C(S3)C(F)(F)F)N.Cl
• Molecular Formula: C13H16ClF3N2OS
• Molecular Weight: 340.79 g/mol

Description

N-(1-Aminospiro[3.3]heptan-3-yl)-5-(trifluoromethyl)thiophene-2-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C13H16ClF3N2OS and its molecular weight is 340.79. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

• A study by Talupur, Satheesh, & Chandrasekhar (2021) synthesized 3-(5-(2-oxido)-(4-substitudedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides, which included the subject compound, and evaluated their antimicrobial properties.

Conformationally Restricted Glutamic Acid Analogues

• A research by Chernykh et al. (2014) focused on the synthesis of conformationally restricted glutamic acid analogues, including the subject compound, for potential use in mechanistic studies or systematic search for biologically active compounds.

Synthesis and Antinociceptive Activity

• The work by Shipilovskikh et al. (2020) synthesized N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides and evaluated their antinociceptive activity, which relates to the subject compound.

Non-Natural Conformationally Rigid Spiro-linked Amino Acids

• Research by Yashin et al. (2019) describes the synthesis of conformationally rigid analogues of glutamic acid and lysine, related to the subject compound, with potential biological activity.

Facile Synthesis and Electronic Properties

• A study by Ahmad et al. (2021) involved the synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides and investigated their electronic and nonlinear optical properties, which may be related to the subject compound.

Antimycobacterial Activity

• Marvadi et al. (2020) conducted a study on novel 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides, evaluating their antitubercular activity, which may have relevance to the subject compound. Marvadi et al. (2020)

Synthesis of Heterocyclic Compounds

• Ahmed (2007) researched the synthesis of heterocyclic compounds using 3-amino-4-cyano-N-phenylaminothiophene-2-carboxamide, a process that might be relevant to the subject compound. Ahmed (2007)